Cas no 1137-99-1 (1-(2-Hydroxyethyl) Ester, 1,4-Benzenedicarboxylic Acid)

• Product Name: 1-(2-Hydroxyethyl) Ester, 1,4-Benzenedicarboxylic Acid
• CAS No: 1137-99-1
• MF: C₁₀H₁₀O₅
• MW: 210.183403491974
• MDL: MFCD20259688
• CID: 97242
• PubChem ID: 174073
• Update Time: 2025-04-18

1-(2-Hydroxyethyl) Ester, 1,4-Benzenedicarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenedicarboxylic acid, mono(2-hydroxyethyl) ester
• 4-(2-hydroxyethoxycarbonyl)benzoate
• MFCD20259688
• D80346
• 4-(2-hydroxyethyloxycarbonyl)benzoic acid
• 1-(2-Hydroxyethyl) Ester, 1,4-Benzenedicarboxylic Acid
• C21450
• UNII-8DN7KSY2WN
• AS-76993
• CHEBI:131735
• CS-0186853
• Mono(ethylene glycol) terephthalate
• mono(ethylene terephthalate)
• Q27225245
• 2-Hydroxyethyl hydrogen terephthalate
• mono(2-hydroxyethyl) terephthalate
• 8DN7KSY2WN
• 4-((2-Hydroxyethoxy)carbonyl)benzoicacid
• 1,2-Ethanediol, cyclic C7-11 dicarboxylates
• monohydroxyethyl terephthalate
• 4-(2-hydroxyethoxycarbonyl)benzoic acid
• C9C
• 4-((2-Hydroxyethoxy)carbonyl)benzoic acid
• 1,4-Benzenedicarboxylic acid, 1-(2-hydroxyethyl) ester
• 71949-29-6
• .BETA.-HYDROXYETHYL TEREPHTHALATE
• p-[(2-hydroxyethoxy)carbonyl]benzoic acid
• SCHEMBL37039
• terephthalic acid mono(2-hydroxyethyl ester)
• 1137-99-1
• 4-[(2-HYDROXYETHOXY)CARBONYL]BENZOIC ACID
• beta-hydroxyethyl terephthalate
• 2-Hydroxyethyl terephthalate
• DTXSID60622186
• LINEAR PET MONOMER, 1ST SERIES
• Terephthalic acid, monohydroxyethyl ester sodium salts Terephthalic acid,monohydroxyethyl ester sodium salts

• MDL： MFCD20259688
• Inchi： 1S/C10H10O5/c11-5-6-15-10(14)8-3-1-7(2-4-8)9(12)13/h1-4,11H,5-6H2,(H,12,13)
• InChI Key： BCBHDSLDGBIFIX-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(C(=O)O)=CC=1)=O)CCO

Computed Properties

• Exact Mass: 210.05282342g/mol
• Monoisotopic Mass: 210.05282342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -1
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 83.8Ų

Experimental Properties

• Color/Form: Solid powder

1-(2-Hydroxyethyl) Ester, 1,4-Benzenedicarboxylic Acid Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).